3-{3-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-2-quinoxalinol

• IUPAC Name: 3-[3-[4-(1-methylimidazol-2-yl)piperidin-1-yl]-3-oxopropyl]-1H-quinoxalin-2-one
• InChI: InChI=1S/C20H23N5O2/c1-24-13-10-21-19(24)14-8-11-25(12-9-14)18(26)7-6-17-20(27)23-16-5-3-2-4-15(16)22-17/h2-5,10,13-14H,6-9,11-12H2,1H3,(H,23,27)
• InChI Key: DSUHWPQEJUXACV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)CCC3=NC4=CC=CC=C4NC3=O
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-step reactions, including condensation, nucleophilic substitution, and cyclization processes. For example, the synthesis of novel quinolinone derivatives involves Knoevenagel condensation and has shown significant biological activity, indicating the importance of methodological approaches in synthesizing complex molecules (Anisetti & Reddy, 2012).

Molecular Structure Analysis

The molecular structure of compounds similar to the one is typically characterized using techniques such as IR, 1H NMR, MASS spectroscopy, and elemental analyses. These methods help in confirming the structural integrity and composition of the synthesized compounds, as seen in various studies on quinolinone derivatives (Guo Qian-yi, 2011).

Chemical Reactions and Properties

Complex molecules like "3-{3-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-2-quinoxalinol" undergo various chemical reactions, contributing to their chemical properties and potential biological activities. For instance, cycloaddition reactions are crucial for the regio- and chemoselective synthesis of imidazo[1,5-a]quinoxalines, highlighting the chemical reactivity of these molecules (Sundaram et al., 2007).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, are essential for understanding their behavior in different environments. Single-crystal X-ray diffraction, for example, provides detailed insights into the crystal structure, aiding in the elucidation of the molecule's physical characteristics (Guillon et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other compounds, stability under various conditions, and potential biological activities, are critical for the application of these molecules in chemical and pharmaceutical research. Studies on imidazo[1,5-a]quinoxaline derivatives reveal their high affinity and varying efficacy at biological targets, indicating the chemical properties' role in their biological activities (Jacobsen et al., 1999).